Cas no 865707-52-4 (ACETIC ACID, [(3-BROMOPHENYL)THIO]-, METHYL ESTER)

• Product Name: ACETIC ACID, [(3-BROMOPHENYL)THIO]-, METHYL ESTER
• CAS No: 865707-52-4
• MF: C₉H₉BrO₂S
• MW: 261.135560750961
• CID: 3340470
• PubChem ID: 62804946
• Update Time: 2025-08-05

ACETIC ACID, [(3-BROMOPHENYL)THIO]-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• ACETIC ACID, [(3-BROMOPHENYL)THIO]-, METHYL ESTER
• Methyl 2-(3-Bromophenyl)sulfanylacetate
• QJB70752
• 865707-52-4
• AKOS012100076
• Methyl 2-((3-bromophenyl)thio)acetate
• (3-bromo-phenylsulfanyl)-acetic acid methyl ester
• methyl 2-[(3-bromophenyl)sulfanyl]acetate
• SCHEMBL2069582
• AT20948
• EN300-243314
• Methyl2-((3-bromophenyl)thio)acetate
• IQETZXNXLWFXBH-UHFFFAOYSA-N

• MDL： MFCD17225259
• Inchi： 1S/C9H9BrO2S/c1-12-9(11)6-13-8-4-2-3-7(10)5-8/h2-5H,6H2,1H3
• InChI Key： IQETZXNXLWFXBH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)SCC(=O)OC

Computed Properties

• Exact Mass: 259.95066Da
• Monoisotopic Mass: 259.95066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 51.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on ACETIC ACID, [(3-BROMOPHENYL)THIO]-, METHYL ESTER

Comprehensive Overview of ACETIC ACID, [(3-BROMOPHENYL)THIO]-, METHYL ESTER (CAS No. 865707-52-4)

ACETIC ACID, [(3-BROMOPHENYL)THIO]-, METHYL ESTER (CAS No. 865707-52-4) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This ester derivative, featuring a 3-bromophenylthio moiety, is widely utilized as a key intermediate in synthetic chemistry. Its unique structure, combining acetic acid and methyl ester functionalities, makes it valuable for designing novel molecules with targeted biological activities.

The compound’s CAS No. 865707-52-4 is frequently searched in scientific databases, reflecting its relevance in modern research. Researchers often explore its potential in drug discovery, particularly for developing enzyme inhibitors and bioactive scaffolds. The presence of the bromine atom enhances its reactivity, enabling selective modifications in cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis.

In recent years, the demand for high-purity intermediates like ACETIC ACID, [(3-BROMOPHENYL)THIO]-, METHYL ESTER has surged due to advancements in precision medicine and customized therapeutics. Its role in structure-activity relationship (SAR) studies is pivotal, as scientists aim to optimize molecular properties for enhanced efficacy. This aligns with the growing interest in AI-driven drug design, where computational tools predict optimal chemical modifications.

From an industrial perspective, the compound’s stability and solubility profile make it suitable for large-scale synthesis. Manufacturers emphasize quality control and regulatory compliance, addressing concerns about batch-to-batch consistency—a common query among buyers. Analytical techniques such as HPLC and GC-MS are routinely employed to verify purity, ensuring it meets the stringent standards of pharmaceutical-grade materials.

Environmental and safety considerations are also critical. While not classified as hazardous, proper handling protocols for organic bromides are recommended to minimize risks. The compound’s biodegradability and eco-toxicity profiles are under study, reflecting the broader shift toward green solvents and benign by design principles in chemical manufacturing.

In summary, ACETIC ACID, [(3-BROMOPHENYL)THIO]-, METHYL ESTER (CAS No. 865707-52-4) exemplifies the intersection of innovation and practicality in chemical research. Its versatility in medicinal chemistry, coupled with its alignment with sustainable practices, positions it as a compound of enduring interest to both academia and industry.